N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2,6-difluorobenzamide
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Description
The compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. The presence of the biphenyl group (two connected phenyl rings) and the hydroxypropyl group (a three-carbon chain with a hydroxyl group) could potentially influence its physical and chemical properties .
Molecular Structure Analysis
The molecular structure of this compound would likely be influenced by the biphenyl and amide groups. Biphenyls can exist in a twisted form due to steric hindrance . The amide group can participate in hydrogen bonding, which could influence the compound’s solubility and reactivity.Chemical Reactions Analysis
Again, while specific reactions for this compound are not available, benzamides can undergo a variety of reactions. For example, they can react with Grignard reagents to form ketones .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group could increase its polarity and potentially its boiling point .Mechanism of Action
Target of Action
Similar compounds such as biphenyl and dibenzofuran derivatives have shown potent antibacterial activities against antibiotic-resistant gram-positive and gram-negative pathogens
Biochemical Pathways
Similar compounds such as biphenyl derivatives are known to interfere with various bacterial metabolic pathways . These compounds can disrupt the normal functioning of these pathways, leading to the inhibition of bacterial growth .
Pharmacokinetics
Similar compounds such as n,n′-di(1-naphthyl)-n,n′-diphenyl-(1,1′-biphenyl)-4,4′-diamine have been used intensively in oleds and other organic electronic devices for their outstanding hole transport capability This suggests that the compound may have good bioavailability and could be efficiently absorbed and distributed in the body
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, light, temperature, and pH can affect the stability and activity of similar compounds . Therefore, these factors should be carefully controlled during the use of this compound to ensure its optimal efficacy.
Future Directions
Properties
IUPAC Name |
2,6-difluoro-N-[2-hydroxy-2-(4-phenylphenyl)propyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19F2NO2/c1-22(27,14-25-21(26)20-18(23)8-5-9-19(20)24)17-12-10-16(11-13-17)15-6-3-2-4-7-15/h2-13,27H,14H2,1H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNHGJNQTOPXXDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=C(C=CC=C1F)F)(C2=CC=C(C=C2)C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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